![molecular formula C9H8F2O2 B3039837 Methyl 2,5-difluoro-4-methylbenzoate CAS No. 1355488-71-9](/img/structure/B3039837.png)
Methyl 2,5-difluoro-4-methylbenzoate
Overview
Description
Methyl 2,5-difluoro-4-methylbenzoate, also known as DFMB, is an aromatic compound. It has an empirical formula of C8H6F2O2 and a molecular weight of 172.13 .
Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a methyl ester group and two fluorine atoms on the benzene ring . The exact 3D structure can be found in chemical databases .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a refractive index of 1.4850 . The compound has a boiling point of 204-205 °C and a density of 1.265 g/mL at 25 °C .Scientific Research Applications
Crystal Structure and Molecular Interactions
- Methyl 2,5-difluoro-4-methylbenzoate's structural properties have been studied through single-crystal X-ray analysis. Such studies are crucial in understanding the molecular interactions and crystal packing in compounds like methyl 4-hydroxybenzoate, a common preservative in cosmetics, drugs, and food (Sharfalddin et al., 2020).
Synthesis and Functional Group Reactions
- This compound plays a significant role in synthetic chemistry. For instance, 2-isocyanophenyl 4-methylbenzoate, a related compound, is used in the synthesis of 2,5-diketopiperazine derivatives, demonstrating the versatility of these compounds in creating diverse molecular structures (Ji et al., 2014).
Chemical Reactions and Regiocontrol
- Studies on compounds like methyl 2,6-difluoro-4-(pivaloylamino)benzoate reveal insights into the regiocontrol of metallation in synthesis. These insights are valuable for designing specific molecular structures in pharmaceutical and material sciences (Thornton & Jarman, 1990).
Thermodynamics and Solubility Studies
- Thermodynamic properties, such as ionization in various fluorobenzoic acids, including difluorobenzoic acids, have been extensively researched. Understanding these properties is essential for applications in chemical solutions and reactions (Strong et al., 1987).
Applications in Agriculture
- Related compounds, like triflusulfuron-methyl (methyl 2-({[4-dimethylamino-6-(2,2,2-trifluoroethoxy)-1,3,5-triazin-2-yl]carbamoyl}sulfamoyl)-3-methylbenzoate), have applications in agriculture, particularly as herbicides. Understanding their molecular structure and behavior aids in the development of more effective agricultural chemicals (Mereiter, 2011).
Photophysical Behavior Studies
- Research into the photophysical behavior of compounds like DFHBI derivatives, which are structurally related to this compound, contributes to the understanding of fluorescence in biological imaging applications (Santra et al., 2019).
Safety and Hazards
Methyl 2,5-difluoro-4-methylbenzoate is classified as Acute Tox. 4 Oral - Eye Dam. 1 - Skin Irrit. 2 - STOT SE 3 . It is harmful if swallowed and can cause eye damage and skin irritation . It may also cause respiratory irritation . Safety measures include avoiding dust formation, not breathing in mist, gas, or vapors, and not getting the substance in eyes, on skin, or on clothing .
properties
IUPAC Name |
methyl 2,5-difluoro-4-methylbenzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F2O2/c1-5-3-8(11)6(4-7(5)10)9(12)13-2/h3-4H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFNQULKNUXINKA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1F)C(=O)OC)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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